Phosphinous iodide--gold (1/1)

• Molecular Formula: AuH2IP
• Molecular Weight: 356.861 g/mol
• IUPAC Name: gold;iodophosphane
• InChI: InChI=1S/Au.H2IP/c;1-2/h;2H2
• InChI Key: CROKSYQHYACSTI-UHFFFAOYSA-N
• Canonical SMILES: PI.[Au]
• CAS No.: 154828-33-8

Description

Phosphinous iodide–gold (1/1) is a coordination compound consisting of a gold atom bonded to a phosphinous iodide ligand

Preparation Methods

Synthetic Routes and Reaction Conditions

Phosphinous iodide–gold (1/1) can be synthesized through the reaction of gold salts with phosphinous iodide ligands. One common method involves the use of gold chloride (AuCl) and phosphinous iodide in a suitable solvent under controlled conditions. The reaction typically proceeds at room temperature, and the product is isolated through crystallization or precipitation .

Industrial Production Methods

This includes optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

Phosphinous iodide–gold (1/1) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: It can be reduced to form lower oxidation state species.

Substitution: Ligand substitution reactions can occur, where the phosphinous iodide ligand is replaced by other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and halogens.

Reduction: Reducing agents such as sodium borohydride or hydrazine are used.

Substitution: Ligand exchange reactions often involve the use of phosphines, thiols, or other coordinating ligands.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield gold(III) complexes, while reduction can produce gold(I) species .

Scientific Research Applications

Phosphinous iodide–gold (1/1) has several scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including cross-coupling and hydrogenation reactions.

Biology: The compound has shown potential as an antiproliferative agent in cancer research, where it can induce apoptosis in cancer cells.

Medicine: It is being investigated for its therapeutic properties, particularly in the treatment of cancer and rheumatoid arthritis.

Industry: The compound is used in the development of advanced materials and nanotechnology applications.

Mechanism of Action

The mechanism of action of phosphinous iodide–gold (1/1) involves its interaction with cellular components. In biological systems, the compound can target thiol-containing enzymes, disrupting their function and leading to cell death. This is particularly relevant in cancer therapy, where the compound induces apoptosis by inhibiting thioredoxin reductase and other redox-active enzymes .

Comparison with Similar Compounds

Phosphinous iodide–gold (1/1) can be compared with other gold-phosphine complexes, such as:

Chloro(triphenylphosphine)gold(I): Similar in structure but with different ligands.

Chloro(dimethylphenylphosphine)gold(I): Another gold-phosphine complex with distinct properties.

Chloro(trimethylphosphine)gold(I): Differing in ligand structure and reactivity.

These compounds share some chemical properties but differ in their reactivity, stability, and applications, highlighting the uniqueness of phosphinous iodide–gold (1/1).